Cas no 89814-55-1 (1,4-Butanedione, 1-(2-thienyl)-4-(3-thienyl)-)

• Product Name: 1,4-Butanedione, 1-(2-thienyl)-4-(3-thienyl)-
• CAS No: 89814-55-1
• MF: C₁₂H₁₀O₂S₂
• MW: 250.336600780487
• MDL: MFCD12547016
• CID: 588343
• PubChem ID: 13148569
• Update Time: 2025-10-08

1,4-Butanedione, 1-(2-thienyl)-4-(3-thienyl)- Chemical and Physical Properties

Names and Identifiers

• 1,4-Butanedione, 1-(2-thienyl)-4-(3-thienyl)-
• 1-thiophen-2-yl-4-thiophen-3-ylbutane-1,4-dione
• 1-(thiophen-2-yl)-4-(thiophen-3-yl)butane-1,4-dione
• AKOS005256451
• SCHEMBL15979676
• DTXSID20522092
• MFCD12547016
• 89814-55-1

• MDL： MFCD12547016
• Inchi： 1S/C12H10O2S2/c13-10(9-5-7-15-8-9)3-4-11(14)12-2-1-6-16-12/h1-2,5-8H,3-4H2
• InChI Key： GCVVPHQQAQJAPR-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(CCC(C1=CSC=C1)=O)=O

Computed Properties

• Exact Mass: 250.01222190g/mol
• Monoisotopic Mass: 250.01222190g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 90.6Ų

Additional information on 1,4-Butanedione, 1-(2-thienyl)-4-(3-thienyl)-

Compound CAS No. 89814-55-1: 1,4-Butanedione, 1-(2-thienyl)-4-(3-thienyl)

The compound with CAS No. 89814-55-1, commonly referred to as 1,4-butane dione, 1-(2-thienyl)-4-(3-thienyl), is a unique organic compound that has garnered significant attention in the fields of chemistry and materials science. This compound is characterized by its thiophene substituents attached to a butanedione backbone, which imparts it with distinctive electronic and structural properties. Recent studies have highlighted its potential applications in advanced materials, particularly in the development of novel electronic devices and sensors.

Thiophene derivatives have long been recognized for their aromaticity and ability to participate in various chemical reactions. The presence of two thiophene rings in this compound further enhances its reactivity and stability. Researchers have recently explored the use of this compound in the synthesis of conducting polymers, where its ability to act as a building block for π-conjugated systems has proven invaluable. The butanedione moiety serves as a versatile platform for functionalization, enabling the creation of materials with tailored electronic properties.

One of the most promising applications of this compound is in the field of organic electronics. Recent advancements have demonstrated that when incorporated into thin-film transistor (TFT) devices, it significantly improves charge carrier mobility due to its extended conjugation length. This property makes it a strong candidate for use in flexible displays and wearable electronics. Furthermore, its thermal stability under high processing temperatures has been validated in several studies, making it suitable for large-scale manufacturing processes.

In addition to its electronic applications, 1,4-butane dione, 1-(2-thienyl)-4-(3-thienyl) has also shown potential in the development of novel sensors. Its ability to form self-assembled monolayers (SAMs) on various substrates has been leveraged to create highly sensitive detection systems for environmental monitoring. Recent research has focused on optimizing the SAM formation process to enhance sensitivity and selectivity, paving the way for commercial applications in air quality monitoring and food safety.

The synthesis of this compound typically involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have recently reported improved yields by employing palladium-catalyzed cross-coupling reactions, which not only streamline the synthesis but also reduce the environmental footprint compared to conventional methods. This approach underscores the importance of sustainable practices in modern chemical research.

From a structural standpoint, the compound's thiophene substituents are positioned at specific sites on the butanedione backbone, which influences its optical properties. Studies using UV-Vis spectroscopy have revealed strong absorption bands in the visible region, indicating potential applications in photovoltaic devices. The compound's ability to absorb light across a broad spectrum makes it a candidate for use in dye-sensitized solar cells (DSSCs), where it could enhance light harvesting efficiency.

Recent computational studies have provided deeper insights into the electronic structure of this compound. Density functional theory (DFT) calculations have revealed that the conjugation between the thiophene rings and the butanedione core significantly affects its redox properties. These findings are crucial for understanding its behavior in electrochemical applications such as batteries and supercapacitors.

In summary, 1,4-butane dione, 1-(2-thienyl)-4-(3-thienyl) (CAS No. 89814-55-1) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique combination of structural features and electronic properties continues to attract significant research interest. As new studies emerge, it is anticipated that this compound will play an increasingly important role in advancing modern materials science and technology.